(E)-1,2-DI-P-Tolylethene

• CAS No.: 1588-49-4
• Molecular Formula: C16H16
• Molecular Weight: 208.3 g/mol
• IUPAC Name: 1-methyl-4-[2-(4-methylphenyl)ethenyl]benzene
• InChI: InChI=1S/C16H16/c1-13-3-7-15(8-4-13)11-12-16-9-5-14(2)6-10-16/h3-12H,1-2H3
• InChI Key: KINZBJFIDFZQCB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C=CC2=CC=C(C=C2)C
• Pictograms: Irritant

Description

(E)-1,2-DI-P-Tolylethene is a useful research compound. Its molecular formula is C16H16 and its molecular weight is 208.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

2.4 g(5.37 mmol) of (4-methylbenzyl)triphenylphosphonium bromide and 0.98 g(60%, 24.4 mmol) of NaH were refluxed in toluene for 6 hours. After cooled down, 0.586 g(4.88 mmol) of 4-methylbenzaldehyde was introduced gradually to the solution to be refluxed again for 6 hours. The resulted product was treated with water to be extracted with ethyl acetate. The solvent was distilled off and the residue was recrystallized in ethanol. Yield; 71%.